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Compound of Interest

Compound Name: Acid Red 131

Cat. No.: B1172250 Get Quote

Essential Safety and Handling Guide for Acid Red
131
This guide provides comprehensive safety protocols and logistical information for the handling

and disposal of Acid Red 131 (CAS No. 12234-99-0). The following procedures are designed

to ensure the safety of researchers, scientists, and drug development professionals by

minimizing exposure and mitigating risks associated with this chemical.

Hazard Identification and Safety Data
Acid Red 131 is a red, odorless powder.[1] While it is stable under normal conditions, it

presents several health hazards that necessitate careful handling.[1]

Potential Health Effects:

Ingestion: Harmful if swallowed, potentially causing gastrointestinal irritation with nausea,

vomiting, and diarrhea.[1]

Inhalation: May cause irritation of the respiratory tract.[1] Inhalation of dust can lead to

respiratory discomfort.[2]

Eye Contact: Dust may cause irritation and inflammation.

Skin Contact: Prolonged or repeated contact may cause skin irritation.
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The table below summarizes the key safety information for Acid Red 131.

Parameter Value / Recommendation Citations

Appearance Red Powder

Odor Odorless

Primary Hazards

Harmful if swallowed; causes

eye, skin, and respiratory

irritation.

Incompatibilities
Strong oxidizing agents, strong

reducing agents.

Occupational Exposure Limits

No specific limits established.

Follow general guidelines for

nuisance dust, such as

OSHA's PEL of 15 mg/m³ (total

dust) and 5 mg/m³ (respirable

fraction).

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is critical for laboratory safety.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure, particularly when handling

Acid Red 131 in its powdered form.
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Protection Type
Recommended
Equipment

Rationale &
Specifications

Citations

Eye/Face Protection

Chemical safety

goggles or a face

shield.

Protects against

airborne dust particles

and potential

splashes. Wear tightly

fitting safety goggles

conforming to EN 166

(EU) or NIOSH (US).

Hand Protection
Chemically resistant

gloves.

Prevents direct skin

contact. Nitrile or

rubber gloves are

recommended.

Respiratory Protection
NIOSH-approved

particulate respirator.

Essential when

working with the

powdered form to

prevent inhalation. A

full-face respirator

should be used if

exposure limits are

exceeded or irritation

occurs.

Body Protection
Lab coat, apron, or

impervious clothing.

Protects clothing and

prevents skin

exposure.

Experimental Protocols: Handling, Spills, and Disposal
Engineering Controls:

Ventilation: Always handle Acid Red 131 in a well-ventilated area. Use a chemical fume

hood or other local exhaust ventilation to control airborne levels of dust.

Safety Stations: Ensure an eyewash station and a safety shower are readily accessible in

the immediate work area.
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Standard Handling Protocol:

Preparation: Before handling, ensure all required PPE is worn correctly. Confirm that

ventilation systems are operational.

Weighing & Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to minimize dust generation and accumulation.

Solution Preparation: When dissolving, add the powder slowly to the solvent to prevent

splashing. Acid Red 131 is soluble in water.

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.

Decontamination: Clean all equipment and the work area after use. Remove and wash

contaminated clothing before reuse.

Spill Cleanup Protocol:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: For powder spills, cover with a plastic sheet or tarp to minimize the spread of

dust.

Cleanup: Wearing full PPE, carefully sweep or vacuum the spilled material. Avoid actions

that generate dust. Place the collected material into a suitable, labeled container for

disposal.

Final Cleaning: The spill area can be washed with water. Collect the contaminated water for

approved disposal.

First Aid Procedures
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Exposure Route First Aid Measures Citations

Inhalation

Move the individual to fresh air

immediately. If breathing is

difficult, administer oxygen and

seek immediate medical

attention. If not breathing,

provide artificial respiration.

Skin Contact

Remove contaminated

clothing. Flush the affected

skin with plenty of soap and

water. If irritation develops or

persists, seek medical

attention.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

Ingestion

If the victim is conscious and

alert, rinse their mouth and

give 2-4 cupfuls of water or

milk. Do not induce vomiting.

Never give anything by mouth

to an unconscious person.

Seek immediate medical

attention.

Waste Disposal Protocol:

Classification: Chemical waste generators must determine if the discarded chemical is

classified as a hazardous waste according to local, state, and federal regulations.

Containerization: Collect waste in a sturdy, chemically resistant, and clearly labeled

hazardous waste container. Keep the container closed except when adding waste.
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Rinsate Collection: The first rinse of any container that held Acid Red 131 must be collected

and disposed of as hazardous waste.

Segregation: Store waste containers segregated by chemical compatibility. Do not mix with

incompatible wastes such as strong oxidizers.

Disposal: Dispose of the waste through a licensed hazardous waste disposal facility. Do not

dispose of via evaporation, sewer, or regular trash unless authorized by regulations for

specific dilute solutions.

Workflow for Safe Handling of Acid Red 131
The following diagram illustrates the logical workflow for safely managing Acid Red 131 in a

laboratory setting.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal
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Caption: Workflow for the safe handling of Acid Red 131 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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